Cas no 1785359-45-6 (3-2-(aminooxy)ethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-2-(aminooxy)ethyl-1lambda6-thiolane-1,1-dione
• CAS No: 1785359-45-6
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• CID: 5964891
• PubChem ID: 105438246
• Update Time: 2025-10-23

3-2-(aminooxy)ethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-2-(aminooxy)ethyl-1lambda6-thiolane-1,1-dione
• 1785359-45-6
• EN300-1989421
• 3-[2-(aminooxy)ethyl]-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C6H13NO3S/c7-10-3-1-6-2-4-11(8,9)5-6/h6H,1-5,7H2
• InChI Key： YVTLYSAXKVVJCN-UHFFFAOYSA-N
• SMILES： S1(CCC(CCON)C1)(=O)=O

Computed Properties

• Exact Mass: 179.06161445g/mol
• Monoisotopic Mass: 179.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-2-(aminooxy)ethyl-1lambda6-thiolane-1,1-dione

Recent Advances in the Study of 3-2-(aminooxy)ethyl-1lambda6-thiolane-1,1-dione (CAS: 1785359-45-6) in Chemical Biology and Pharmaceutical Research

The compound 3-2-(aminooxy)ethyl-1lambda6-thiolane-1,1-dione (CAS: 1785359-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of 3-2-(aminooxy)ethyl-1lambda6-thiolane-1,1-dione as a versatile intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the aminooxy and thiolane-1,1-dione moieties, make it a promising candidate for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of inhibitors for various enzymes, including those involved in inflammatory pathways and cancer progression.

One of the key breakthroughs in the study of this compound is its application in the development of covalent inhibitors. The aminooxy group enables the formation of stable covalent bonds with target proteins, thereby enhancing the specificity and potency of the resulting inhibitors. Recent in vitro and in vivo studies have demonstrated the efficacy of derivatives of 3-2-(aminooxy)ethyl-1lambda6-thiolane-1,1-dione in modulating key biological pathways, such as the NF-κB signaling pathway, which is implicated in chronic inflammation and cancer.

Furthermore, advancements in synthetic methodologies have facilitated the scalable production of 3-2-(aminooxy)ethyl-1lambda6-thiolane-1,1-dione, making it more accessible for further research and development. Recent publications have detailed optimized synthetic routes that improve yield and purity, thereby addressing previous challenges associated with its production. These developments are expected to accelerate the exploration of its therapeutic potential.

In addition to its applications in drug discovery, 3-2-(aminooxy)ethyl-1lambda6-thiolane-1,1-dione has also been investigated for its role in chemical biology tools. Its ability to form stable conjugates with biomolecules has been leveraged in the development of probes for studying protein-protein interactions and post-translational modifications. These tools are invaluable for elucidating complex biological mechanisms and identifying new drug targets.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3-2-(aminooxy)ethyl-1lambda6-thiolane-1,1-dione. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the growing body of research underscores the potential of this compound as a cornerstone in the development of next-generation therapeutics.

In conclusion, 3-2-(aminooxy)ethyl-1lambda6-thiolane-1,1-dione (CAS: 1785359-45-6) represents a promising avenue for research in chemical biology and pharmaceutical sciences. Its unique structural properties and versatile applications make it a valuable tool for drug discovery and biological research. Continued exploration of its potential is expected to yield significant advancements in the treatment of various diseases, including cancer and inflammatory disorders.